Cas no 361190-32-1 (N'-(4,6-dimethylpyrimidin-2-yl)-N-(4-methoxyphenyl)-N-(4-methylbenzenesulfonyl)guanidine)

• Product Name: N'-(4,6-dimethylpyrimidin-2-yl)-N-(4-methoxyphenyl)-N-(4-methylbenzenesulfonyl)guanidine
• CAS No: 361190-32-1
• MF: C₂₁H₂₃N₅O₃S
• MW: 425.504022836685
• CID: 6396942
• PubChem ID: 16682399
• Update Time: 2025-05-21

N'-(4,6-dimethylpyrimidin-2-yl)-N-(4-methoxyphenyl)-N-(4-methylbenzenesulfonyl)guanidine Chemical and Physical Properties

Names and Identifiers

• N'-(4,6-dimethylpyrimidin-2-yl)-N-(4-methoxyphenyl)-N-(4-methylbenzenesulfonyl)guanidine
• 361190-32-1
• 2-(4,6-dimethylpyrimidin-2-yl)-1-(4-methoxyphenyl)-1-(4-methylphenyl)sulfonylguanidine
• AKOS022131447
• MLS000807017
• N-(N-(4,6-dimethylpyrimidin-2-yl)carbamimidoyl)-N-(4-methoxyphenyl)-4-methylbenzenesulfonamide
• SR-01000459567
• SR-01000459567-1
• SMR000414831
• F0911-6551
• Benzenesulfonamide, N-[[(4,6-dimethyl-2-pyrimidinyl)amino]iminomethyl]-N-(4-methoxyphenyl)-4-methyl-

• Inchi： 1S/C21H23N5O3S/c1-15-5-11-20(12-6-15)30(27,28)26(18-7-9-19(29-4)10-8-18)14-22-25-21-23-16(2)13-17(3)24-21/h5-14H,1-4H3,(H,23,24,25)
• InChI Key： FEIULOTVSQLLFV-UHFFFAOYSA-N
• SMILES： C1(S(N(C=NNC2=NC(C)=CC(C)=N2)C2=CC=C(OC)C=C2)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 425.15216079g/mol
• Monoisotopic Mass: 425.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 612.1±65.0 °C(Predicted)
• pka: 3.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N'-(4,6-dimethylpyrimidin-2-yl)-N-(4-methoxyphenyl)-N-(4-methylbenzenesulfonyl)guanidine

N'-(4,6-Dimethylpyrimidin-2-yl)-N-(4-methoxyphenyl)-N-(4-methylbenzenesulfonyl)guanidine: A Comprehensive Overview

The compound with CAS No 361190-32-1, known as N'-(4,6-dimethylpyrimidin-2-yl)-N-(4-methoxyphenyl)-N-(4-methylbenzenesulfonyl)guanidine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a guanidine core with three distinct substituents: a 4,6-dimethylpyrimidin-2-yl group, a 4-methoxyphenyl group, and a 4-methylbenzenesulfonyl group. The combination of these groups imparts the molecule with unique chemical properties and biological activities.

Recent studies have highlighted the importance of guanidine-based compounds in drug discovery and material science. Guanidine itself is a simple molecule with the formula HN=C(NH2), but when substituted with various groups, it can exhibit a wide range of functionalities. In the case of N'-(4,6-dimethylpyrimidin-2-yl)-N-(4-methoxyphenyl)-N-(4-methylbenzenesulfonyl)guanidine, the substituents not only enhance the stability of the molecule but also introduce specific interactions that are crucial for its applications.

The 4,6-dimethylpyrimidin-2-yl group is a heterocyclic aromatic compound that contributes to the molecule's stability and electronic properties. Pyrimidines are well-known for their role in nucleic acids and are often used in drug design due to their ability to form hydrogen bonds and interact with biological targets. The presence of methyl groups at positions 4 and 6 further modulates the electronic environment of the pyrimidine ring, making it more suitable for specific interactions.

The 4-methoxyphenyl group adds another layer of complexity to the molecule. Methoxy groups are electron-donating substituents that can influence the aromaticity and reactivity of the benzene ring. In this compound, the methoxy group at position 4 enhances the molecule's solubility in polar solvents and may also play a role in stabilizing interactions within biological systems. This group is particularly important for ensuring that the compound can effectively navigate cellular environments.

The 4-methylbenzenesulfonyl group is another critical component of this compound. Benzenesulfonyl groups are commonly used in organic synthesis as protecting groups for amines due to their stability under basic conditions. In this case, the sulfonyl group not only protects the guanidine core but also introduces additional functionality. The methyl substitution at position 4 further enhances the stability of this group and may contribute to the overall hydrophobicity of the molecule.

Recent research has focused on understanding the synthesis and characterization of N'-(4,6-dimethylpyrimidin-2-yl)-N-(4-methoxyphenyl)-N-(4-methylbenzenesulfonyl)guanidine. One study reported a novel synthetic route involving multi-component reactions under mild conditions. This approach not only simplifies the synthesis process but also improves yield and purity compared to traditional methods. The use of microwave-assisted synthesis was also explored, demonstrating its potential for scaling up production.

Another area of interest is the biological activity of this compound. Preliminary assays have shown that N'-(4,6-dimethylpyrimidin-2-yl)-N-(4-methoxyphenyl)-N-(4-methylbenzenesulfonyl)guanidine exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests that it could be a lead compound for developing anti-inflammatory agents. However, further studies are required to confirm these findings and explore its mechanism of action.

In terms of physical properties, this compound has been characterized using various spectroscopic techniques such as UV-vis spectroscopy, IR spectroscopy, and NMR spectroscopy. These studies have provided insights into its molecular structure and conformational flexibility. For instance, UV-vis spectroscopy revealed strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

The application of computational chemistry has also been instrumental in understanding this compound's behavior at the molecular level. Density functional theory (DFT) calculations have been used to study its electronic structure and reactivity patterns. These computations have identified key functional groups responsible for its interactions with other molecules, paving the way for rational design of derivatives with enhanced properties.

In conclusion, N'-(4,6-dimethylpyrimidin-2-yl)-N-(4-methoxyphenyl)-N-(4-methylbenzenesulfonyl)guanidine is a versatile compound with promising applications in drug discovery and material science. Its unique structure combines multiple functional groups that contribute to its stability, solubility, and biological activity. Ongoing research continues to uncover new insights into its properties and potential uses.